N-{1-[(2,6-dimethylphenyl)carbamoyl]cyclohexyl}-N-methylpyridine-3-carboxamide

• IUPAC Name: N-[1-[(2,6-dimethylphenyl)carbamoyl]cyclohexyl]-N-methylpyridine-3-carboxamide
• InChI: InChI=1S/C22H27N3O2/c1-16-9-7-10-17(2)19(16)24-21(27)22(12-5-4-6-13-22)25(3)20(26)18-11-8-14-23-15-18/h7-11,14-15H,4-6,12-13H2,1-3H3,(H,24,27)
• InChI Key: RBCAKQZMMNQYGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2(CCCCC2)N(C)C(=O)C3=CN=CC=C3
• Molecular Formula: C22H27N3O2
• Molecular Weight: 365.5 g/mol

Description

This compound, with the CAS No. 503561-73-7, is a chemical of interest in scientific research. It has a molecular formula of C22H27N3O2 and a molecular weight of 365.48.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 365.48. Other physical and chemical properties, such as boiling point, are not specified in the search results.

Scientific Research Applications

Chemical Synthesis and Reactions

• Synthesis Techniques : Various synthesis methods for structurally related compounds have been explored. For instance, 1-(Trimethoxymethyl) cyclohexene, synthesized from N-methyl-N-phenylcyclohex-1-ene-1-carboxamide, illustrates complex chemical reactions and synthesis pathways (Bourke & Collins, 1996).
• Enaminoketones Studies : N-substituted 3-amino-2-cyclohexen-1-ones and related compounds have been prepared, showcasing a variety of chemical reactions and structural possibilities relevant to compounds like N-{1-[(2,6-dimethylphenyl)carbamoyl]cyclohexyl}-N-methylpyridine-3-carboxamide (Jirkovsky, 1974).

Material Science and Engineering

• Polyamide Synthesis : Studies involving the synthesis of aromatic polyamides containing the cyclohexane structure demonstrate the applicability of related compounds in materials science, particularly in the development of polymers with specific properties (Hsiao, Yang, Wang, & Chuang, 1999).

Pharmaceutical Research

• Drug Development : Research on compounds structurally similar to this compound contributes to the development of potential pharmacological agents. For example, the study of dinuclear gold(III) compounds with bipyridyl ligands shows how structurally complex compounds can have potential as cytotoxic and anticancer agents (Casini et al., 2006).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. Its applications in scientific research, including drug development and material science, suggest it may interact with biological or chemical systems in a variety of ways.

Safety and Hazards

The compound should be handled with care. Precautionary measures include avoiding contact with skin and eyes, not breathing in dust/fume/gas/mist/vapours/spray, and using only in a well-ventilated area. It should be kept away from heat/sparks/open flames/hot surfaces.